Cas no 110382-42-8 (4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)-
• CAS No: 110382-42-8
• MF: C₃₃H₂₆O₁₀
• MW: 582.553550243378
• CID: 207133
• PubChem ID: 91884905
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)-
• 2,3-Dihydroheveaflavone
• 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(S)-
• Podocarpus flavanone
• [ "" ]
• DA-69645
• 5-HYDROXY-8-{2-HYDROXY-5-[(2S)-5-HYDROXY-7-METHOXY-4-OXO-2,3-DIHYDRO-1-BENZOPYRAN-2-YL]PHENYL}-7-METHOXY-2-(4-METHOXYPHENYL)CHROMEN-4-ONE
• 110382-42-8
• (2S)-2,3-Dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-4H-1-benzopyran-4-one
• CS-0017318
• AKOS040760977
• DTXSID801100350
• FS-8692
• 5-hydroxy-8-[2-hydroxy-5-[(2S)-5-hydroxy-7-methoxy-4-oxo-2,3-dihydrochromen-2-yl]phenyl]-7-methoxy-2-(4-methoxyphenyl)chromen-4-one
• HY-N1656
• F92840

• Inchi： 1S/C33H26O10/c1-39-18-7-4-16(5-8-18)26-14-24(37)32-25(38)15-28(41-3)30(33(32)43-26)20-10-17(6-9-21(20)34)27-13-23(36)31-22(35)11-19(40-2)12-29(31)42-27/h4-12,14-15,27,34-35,38H,13H2,1-3H3
• InChI Key： BZHLYSWNQTVRDR-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2OC3C(=C(C=C(C=3C3C(O)=CC=C(C4OC5C(=C(C=C(C=5)OC)O)C(=O)C4)C=3)OC)O)C(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 582.15300
• Monoisotopic Mass: 582.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.645
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 846.4±65.0 °C at 760 mmHg
• Flash Point: 277.8±27.8 °C
• Solubility: Insuluble (1.0E-5 g/L) (25 ºC),
• PSA: 144.89000
• LogP: 5.97610
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-[4-hydroxy-3-[5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]phenyl]-7-methoxy-,(2S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone